Cas no 1521163-87-0 (1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine)

• Product Name: 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine
• CAS No: 1521163-87-0
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6203541
• PubChem ID: 82597793
• Update Time: 2025-06-10

1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine
• EN300-1866184
• 1521163-87-0

• Inchi： 1S/C8H12N2S/c1-6-10-5-7(11-6)8(9)3-2-4-8/h5H,2-4,9H2,1H3
• InChI Key： VJEGZFYYSKHJTM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(CCC1)N

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine

Introduction to 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine (CAS No. 1521163-87-0) and Its Emerging Applications in Chemical Biology

1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine, identified by the chemical identifier CAS No. 1521163-87-0, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct pharmacophoric features. This heterocyclic amine derivative combines a cyclobutane ring with a thiazole moiety, creating a molecular framework that exhibits promising biological activities. The compound’s dual functional groups not only contribute to its chemical versatility but also open up avenues for exploration in drug discovery and therapeutic development.

The thiazole component of 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine is a well-documented scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this motif into a cyclobutane framework introduces rigidity, which can enhance binding affinity and selectivity in biological targets. This structural feature has been leveraged in the design of novel inhibitors targeting enzymes involved in critical metabolic pathways.

Recent advancements in computational chemistry and structure-based drug design have facilitated the identification of 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine as a potential lead compound for further optimization. Studies utilizing molecular docking simulations have revealed that this compound can interact with specific protein binding pockets, suggesting its utility in modulating enzyme activity. For instance, preliminary data indicate that derivatives of this scaffold may inhibit kinases implicated in cancer progression, making it a valuable candidate for preclinical investigation.

The cyclobutane ring in 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine contributes to the compound’s stability and lipophilicity, which are critical factors in drug-like properties. This structural element has been observed to improve oral bioavailability and metabolic stability, characteristics that are often sought after in pharmaceutical candidates. The combination of the cyclobutane and thiazole moieties creates a diverse chemical space that can be exploited to develop molecules with enhanced pharmacological profiles.

In the realm of medicinal chemistry, the synthesis of analogs based on 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine has become an area of active research. Functional group modifications such as halogenation or alkylation have been explored to fine-tune biological activity. These modifications not only enhance potency but also provide insights into the structure-function relationships within the molecule. Such efforts are aligned with the broader goal of developing small molecule inhibitors with improved therapeutic efficacy and reduced side effects.

Emerging research also highlights the potential of 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-amine in addressing neurological disorders. The compound’s ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been hypothesized based on its structural features. Preclinical studies are underway to evaluate its effects on models of neurodegeneration, where modulation of specific signaling pathways could lead to novel therapeutic interventions.

The synthesis methodologies for CAS No. 1521163-87-0 have been refined through modern organic synthesis techniques, ensuring high yield and purity. Advances in catalytic processes have enabled more efficient routes to this compound, reducing both cost and environmental impact. These developments underscore the importance of sustainable chemistry in pharmaceutical research and development.

The growing interest in 1-(2-methyl-1,3-thiazol-5-yl)cyclobutan-1-am ine is further fueled by its potential applications in material science and agrochemicals. The unique electronic properties of this compound make it a candidate for use in organic electronics, where it could contribute to the development of novel semiconductors or conductive materials. Additionally, its biological activity suggests possible uses as a pesticide or herbicide, offering an alternative to conventional agrochemicals with improved selectivity and lower toxicity.

In conclusion, CAS No. 1521163 - 87 - 0, corresponding to 1-(2-methyl - 1 , 3 - thiazol - 5 - yl) cyc lobu tan - 1 - am ine, represents a structurally intriguing compound with broad applications across multiple disciplines. Its unique combination of pharmacophoric elements positions it as a promising candidate for further investigation in drug discovery, material science, and beyond. As research continues to uncover new therapeutic possibilities and sustainable synthetic routes, this compound is poised to play an increasingly significant role in scientific advancements.